4-[4-(4-fluorobenzoyl)piperazino]-3-nitrobenzenecarbaldehyde O-methyloxime

• IUPAC Name: (4-fluorophenyl)-[4-[4-[(E)-methoxyiminomethyl]-2-nitrophenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H19FN4O4/c1-28-21-13-14-2-7-17(18(12-14)24(26)27)22-8-10-23(11-9-22)19(25)15-3-5-16(20)6-4-15/h2-7,12-13H,8-11H2,1H3/b21-13+
• InChI Key: BTDUZNAUJSTJOU-FYJGNVAPSA-N
• Canonical SMILES: CON=CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Isomeric SMILES: CO/N=C/C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C19H19FN4O4
• Molecular Weight: 386.4 g/mol

Description

“4-[4-(4-fluorobenzoyl)piperazino]-3-nitrobenzenecarbaldehyde O-methyloxime” is a chemical compound with the CAS number 383147-15-7. It is offered by several suppliers for research purposes.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 386.377 and a density of 1.3±0.1 g/cm3. The boiling point is 573.8±60.0 °C at 760 mmHg. Other physical and chemical properties are not specified in the search results.

Scientific Research Applications

Radiopharmaceutical Development

Fluorinated derivatives, closely related to the chemical structure , have been synthesized for potential radiopharmaceutical applications, specifically targeting serotonin receptors. One study described the development of fluorine-18-labeled 5-HT1A antagonists, demonstrating their potential for imaging serotonin levels and receptor distribution via positron emission tomography (PET) (Lixin Lang et al., 1999). Such compounds, including fluorobenzoyl piperazine derivatives, could be instrumental in studying psychiatric and neurological disorders.

Antimicrobial Activity

Hybrid molecules derived from norfloxacin, involving modifications to include piperazine derivatives, have shown significant antimicrobial activities. A study synthesized norfloxacin derivatives with piperazinyl moieties and assessed their biological activities, highlighting the potential for developing new antimicrobial agents (Meltem Menteşe et al., 2013). This research underscores the importance of structural modifications, such as the incorporation of piperazine, in enhancing the antimicrobial efficacy of known pharmaceuticals.

Chemical Synthesis and Methodology

Research into the synthesis of complex molecules often features the creation of derivatives similar to "4-[4-(4-fluorobenzoyl)piperazino]-3-nitrobenzenecarbaldehyde O-methyloxime" for the development of new synthetic methodologies. For instance, the synthesis and characterization of new phosphodiesterase inhibitors incorporating fluorobenzene and piperazine structures highlight the ongoing efforts in discovering therapeutic agents with potential applications in heart therapy (N. R. Baker et al., 1995). Such studies provide a foundation for future pharmaceutical developments by establishing novel synthetic routes and characterizing the resulting compounds' biological activities.